Cas no 2309587-21-9 (methyl 4-{1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylsulfamoyl}benzoate)

• Product Name: methyl 4-{1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylsulfamoyl}benzoate
• CAS No: 2309587-21-9
• MF: C₁₈H₁₈N₄O₄S
• MW: 386.424922466278
• CID: 5945397
• PubChem ID: 121176555
• Update Time: 2025-05-24

methyl 4-{1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylsulfamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylsulfamoyl}benzoate
• methyl 4-(N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)sulfamoyl)benzoate
• F6514-6893
• methyl 4-{[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]sulfamoyl}benzoate
• methyl 4-[[1-phenyl-2-(triazol-2-yl)ethyl]sulfamoyl]benzoate
• 2309587-21-9
• AKOS032725918

• Inchi： 1S/C18H18N4O4S/c1-26-18(23)15-7-9-16(10-8-15)27(24,25)21-17(13-22-19-11-12-20-22)14-5-3-2-4-6-14/h2-12,17,21H,13H2,1H3
• InChI Key： ZVDRWPVENYSCBI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(NC(C1C=CC=CC=1)CN1N=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 386.10487624g/mol
• Monoisotopic Mass: 386.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 112Ų

Additional information on methyl 4-{1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylsulfamoyl}benzoate

Methyl 4-{1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylsulfamoyl}benzoate (CAS No. 2309587-21-9): A Comprehensive Overview

Methyl 4-{1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylsulfamoyl}benzoate, identified by its CAS number 2309587-21-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structural features of this molecule, particularly its 1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylsulfamoyl moiety, contribute to its unique chemical and biological properties.

The< strong>methyl 4-{1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylsulfamoyl}benzoate structure is characterized by a benzoate backbone, which is a common scaffold in many pharmacologically active compounds. The presence of the sulfamoyl group and the triazolyl ring further enhances its potential as a bioactive molecule. These functional groups are known to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes.

In recent years, there has been growing interest in the development of molecules that incorporate heterocyclic structures such as the triazolyl ring. The triazolyl moiety is known for its stability and ability to form hydrogen bonds, which can be crucial for binding to biological targets. This feature makes methyl 4-{1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylsulfamoyl}benzoate a compelling candidate for further investigation in drug discovery.

One of the most notable aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that molecules with similar structural features may exhibit anti-inflammatory, anti-cancer, and antimicrobial properties. The sulfamoyl group, in particular, has been shown to interact with biological pathways involved in inflammation and cancer progression. This suggests that methyl 4-{1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylsulfamoyl}benzoate could serve as a lead compound for the development of new therapeutic agents.

The< strong>1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylsulfamoyl moiety also contributes to the compound's unique chemical properties. The phenyl ring provides hydrophobic interactions with biological targets, while the sulfamoyl group enhances solubility and bioavailability. These properties are essential for ensuring effective drug delivery and absorption. Additionally, the triazolyl ring adds rigidity to the molecule, which can improve binding affinity to biological targets.

Recent studies have explored the synthesis and characterization of derivatives of methyl 4-{1-phenyl-2-(2H-1,2,3-triazol-2-yloxy)ethylsulfamoyl}benzoate. These studies have provided valuable insights into the structural requirements for optimal biological activity. For instance, modifications to the phenyl ring or the sulfamoyl group have been shown to significantly alter the compound's potency and selectivity. These findings highlight the importance of fine-tuning molecular structure for achieving desired pharmacological effects.

The< strong>CAS number 2309587-21-9 designation ensures that researchers can reliably identify and obtain this compound for their studies. This standardized identification system is crucial for ensuring consistency in scientific research and facilitating collaboration among different research groups. The availability of this compound under a specific CAS number also simplifies regulatory compliance and quality control processes.

In conclusion, methyl 4-{1 phen y l - 22 H -13 tri azo l -22 y l eth y lsulf am o y l }ben z o ate ( C A S N O 2309587 -21 -9 ) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound and its derivatives，its significance in drug discovery is likely to grow.